Cas no 264891-16-9 (2-(methoxymethyl)oxan-2-ylmethanol)

• Product Name: 2-(methoxymethyl)oxan-2-ylmethanol
• CAS No: 264891-16-9
• MF: C₈H₁₆O₃
• MW: 160.210843086243
• CID: 4643434
• PubChem ID: 21600701
• Update Time: 2025-08-04

2-(methoxymethyl)oxan-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-methanol, tetrahydro-2-(methoxymethyl)-
• [2-(methoxymethyl)oxan-2-yl]methanol
• 2-(methoxymethyl)oxan-2-ylmethanol

• Inchi： 1S/C8H16O3/c1-10-7-8(6-9)4-2-3-5-11-8/h9H,2-7H2,1H3
• InChI Key： IHZMQQNYPIIYJK-UHFFFAOYSA-N
• SMILES： C1(COC)(CO)OCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-(methoxymethyl)oxan-2-ylmethanol

2-(Methoxymethyl)oxan-2-ylmethanol: A Comprehensive Overview

The compound with CAS No. 264891-16-9, commonly referred to as 2-(methoxymethyl)oxan-2-ylmethanol, is a versatile and intriguing molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a methoxy group attached to a cyclic ether framework, exhibits a wide range of potential applications. Recent advancements in synthetic methodologies and its biological evaluations have further highlighted its significance in contemporary research.

2-(Methoxymethyl)oxan-2-ylmethanol is structurally defined by its oxane (tetrahydropyran) ring, which serves as a central scaffold. The methoxy group (-OCH3) attached to the methyl substituent at the 2-position of the oxane ring introduces unique electronic and steric properties. This structural feature not only enhances the compound's stability but also facilitates its participation in various chemical reactions. The presence of the hydroxymethyl group (-CH2OH) further adds functional diversity, making this molecule a valuable building block in organic synthesis.

Recent studies have explored the synthesis of 2-(methoxymethyl)oxan-2-ylmethanol through innovative routes, including enantioselective methods that leverage asymmetric catalysis. These advancements have enabled researchers to access enantiopure forms of the compound, which are crucial for pharmacological studies. For instance, investigations into its stereochemical properties have revealed that the compound's configuration significantly influences its bioavailability and pharmacokinetic profiles.

In terms of applications, 2-(methoxymethyl)oxan-2-ylmethanol has shown promise in drug delivery systems due to its ability to form inclusion complexes with various guest molecules. Its amphiphilic nature allows it to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Recent research has demonstrated its effectiveness in encapsulating anti-cancer agents, leading to improved therapeutic outcomes in preclinical models.

Moreover, 2-(methoxymethyl)oxan-2-ylmethanol has been investigated for its role in polymer chemistry. Its ability to undergo ring-opening polymerization under specific conditions has opened new avenues for the development of biodegradable polymers. These polymers exhibit excellent mechanical properties and are being explored for use in biomedical applications such as tissue engineering scaffolds and drug delivery devices.

The environmental impact of 2-(methoxymethyl)oxan-2-ylmethanol has also been a subject of recent research. Studies have shown that it exhibits biodegradability under aerobic conditions, making it an eco-friendly alternative to traditional synthetic polymers. Its degradation products are non-toxic and do not pose risks to aquatic ecosystems, aligning with current sustainability goals.

In conclusion, 2-(methoxymethyl)oxan-2-ylmethanol (CAS No. 264891-16-9) is a multifaceted compound with a wealth of potential applications across diverse scientific domains. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a key molecule for future research and development efforts.